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Compound Focus: Fumonisin B2-13C34

CAS No.: 1217481-36-1

Cat. No.: S3314223

Core Technical Specifications

The table below summarizes the available quantitative data for Fumonisin B2-13C34:

Property Specification

CAS Number 1217481-36-1 [1]

Molecular Formula N13"C~34~H~59~NO~14~ [1]

Molecular Weight 739.58 g/mol [1]

Chemical Purity = 98% (Information from analogous Fumonisin B1-13C34) [2]
Primary Application Internal Standard (1S) for quantitative LC-MS/MS analysis [3] [4] [1]
Available Form Solution in acetonitrile (e.g., 13.52 yM * 1.2 mL) [1]

Detailed Experimental Contexts and Protocols

Fumonisin B2-13C34 is used as an internal standard to ensure accurate quantification. Here are the specific

experimental protocols that detail its use.
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Analysis of Fumonisins and Metabolites in Chicken Feed and
EXcreta

This protocol describes a UPLC-MS/MS method for quantifying FB2 and its hydrolyzed metabolites [3].

e Sample Preparation

o Extraction: Homogenize samples with acetonitrile/water/formic acid (74/25/1, viviv). Shake
and use ultrasonic treatment for efficient extraction [3].

o Internal Standard Addition: Add Fumonisin B2-13C34 to the sample extract [3].

o Hydrolysis (for total fumonisins): To another portion of the extract, add the internal standard
and subject it to alkaline hydrolysis in a water bath at 70°C for 1 hour to convert parent
fumonisins to their hydrolyzed forms [3].

o Cleanup: Use a Strong Anion Exchange (MAX) solid-phase extraction cartridge for
purification [3].

= Condition the MAX cartridge with methanol and distilled water.

= Load the hydrolyzed sample.

= Wash with 2% ammonium hydroxide to remove impurities.

= Elute target compounds (FBs, pHFBs, HFBs) with acidified methanol [3].

e Instrumental Analysis - UPLC-MS/MS

o Chromatography:
= Column: CORTECS C18 (2.1 mm x 100 mm, 1.6 pm).
= Mobile Phase: A) 0.2% formic acid in water; B) 0.2% formic acid in methanol.
= Gradient: Use a gradient elution to achieve baseline separation of isomers like FB2 and
FB3 [3].
o Mass Spectrometry:
= |onization: Electrospray lonization (ESI).
= Detection: Multiple Reaction Monitoring (MRM) mode [3].

This sample preparation and analysis workflow can be visualized as follows:
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Extraction with ACN/Water/Formic Acid
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Multi-Mycotoxin Analysis in Various Food Matrices

This method uses immunoaffinity cleanup and isotope dilution for 12 regulated mycotoxins [4].

e Sample Preparation
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o Internal Standard Addition: Add stable isotope-labeled internal standards (including
Fumonisin B2-13C34) to the sample before extraction to correct for losses and matrix effects
[4].

o Extraction: Use a suitable solvent to extract mycotoxins from the food matrix [4].

o Cleanup: Pass the extract through a multi-analyte immunoaffinity column (IAC) containing
antibodies for the target mycotoxins. Wash to remove matrix interferences, then elute the
purified mycotoxins [4].

¢ Instrumental Analysis - UHPLC-MS/MS

o Chromatography: C18 column with water/methanol or water/acetonitrile mobile phases, often
modified with acids or buffers [5] [4].

o Mass Spectrometry: ESl-tandem MS with MRM for high selectivity. Two MRM transitions per
analyte are recommended for confirmation [4].

Key Rationale and Practical Considerations

Using Fumonisin B2-13C34 as an internal standard is critical for reliable data due to the following reasons:

e Compensation for Matrix Effects: In LC-MS/MS, co-eluting matrix components can suppress or
enhance the analyte's ion signal, leading to inaccurate quantification. The labeled internal standard
co-elutes with the natural analyte and experiences the same matrix effects, allowing for precise
correction [5].

e Superiority of Carbon-13 Labels: Carbon-13 labeled standards are preferred over deuterated ones
because they exhibit virtually identical chemical and physical properties, including retention time. This
avoids the potential for isotopic effects that can occur with deuterium labels, ensuring the most
accurate compensation [5].

¢ Handling Non-Commercial Metabolite Standards: For hydrolyzed metabolites of FB2 (HFB2), for
which labeled standards are not commercially available, one established strategy is to use the
commercially available Fumonisin B2-13C34 and subject it to the same alkaline hydrolysis process
as the sample. This generates the corresponding HFB2-13C34 internal standard in-situ, ensuring
accurate quantification of the metabolite [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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